86-53-3

1-Naphthonitrile

In Stock

• CAS RN:
• 86-53-3

• Formula:
• C11H7N

• InChI:
• InChI=1S/C11H7N/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H

• InChIKey:
• YJMNOKOLADGBKA-UHFFFAOYSA-N

• 1-Naphthonitrile, also known as 1-Naphthonitrile, is a useful research compound. Its molecular formula is C11H7N and its molecular weight is 153.18 g/mol. The purity is usually 95%.

2-Amino-1-(2,4,6-trimethylphenyl)propan-1-one;hydrochloride

• CAS RN:
• 5686-53-3

• Formula:
• C12H18ClNO

• InChI:
• InChI=1S/C12H17NO.ClH/c1-7-5-8(2)11(9(3)6-7)12(14)10(4)13;/h5-6,10H,13H2,1-4H3;1H

• InChIKey:
• YCSNUTANANLCJG-UHFFFAOYSA-N

• 2-Amino-1-(2,4,6-trimethylphenyl)propan-1-one;hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO and its molecular weight is 227.73 g/mol. The purity is usually 95%.

N-[2-[(2,5-diphenylpyrazol-3-yl)amino]-2-oxoethyl]-N-(furan-2-ylmethyl)cyclobutanecarboxamide

• CAS RN:
• 5886-53-3

• Formula:
• C27H26N4O3

• InChI:
• InChI=1S/C27H26N4O3/c32-26(19-30(18-23-15-8-16-34-23)27(33)21-11-7-12-21)28-25-17-24(20-9-3-1-4-10-20)29-31(25)22-13-5-2-6-14-22/h1-6,8-10,13-17,21H,7,11-12,18-19H2,(H,28,32)

• InChIKey:
• HREHYCFJGZOMAN-UHFFFAOYSA-N

• N-[2-[(2,5-diphenylpyrazol-3-yl)amino]-2-oxoethyl]-N-(furan-2-ylmethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C27H26N4O3 and its molecular weight is 454.5 g/mol. The purity is usually 95%.

Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(II)

In Stock

• CAS RN:
• 13986-53-3

• Formula:
• C22H38CoO4

• InChI:
• InChI=1S/2C11H20O2.Co/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2

• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(II) is a useful research compound. Its molecular formula is C22H38CoO4 and its molecular weight is 425.47. The purity is usually 95%.

4-Amino-2,6-dichlorophenol hydrochloride

In Stock

• CAS RN:
• 42486-53-3

• Formula:
• C6H6Cl3NO

• InChI:
• InChI=1S/C6H5Cl2NO.ClH/c7-4-1-3(9)2-5(8)6(4)10;/h1-2,10H,9H2;1H

• InChIKey:
• KCZRBWLAYMSXIU-UHFFFAOYSA-N

• 4-Amino-2,6-dichlorophenol hydrochloride is a useful research compound. Its molecular formula is C6H6Cl3NO and its molecular weight is 214.5 g/mol. The purity is usually 95%.

Sodium 5-hydroxydecanoate

In Stock

• CAS RN:
• 71186-53-3

• Formula:
• C10H19NaO3

• InChI:
• InChI=1S/C10H20O3.Na/c1-2-3-4-6-9(11)7-5-8-10(12)13;/h9,11H,2-8H2,1H3,(H,12,13);/q;+1/p-1

• InChIKey:
• YNAGNECWEKMWRM-UHFFFAOYSA-M

• Sodium 5-hydroxydecanoate, also known as Sodium 5-hydroxydecanoate, is a useful research compound. Its molecular formula is C10H19NaO3 and its molecular weight is 210.25 g/mol. The purity is usually 95%.

3-(4-chlorophenyl)-1-(2-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893786-53-3

• Formula:
• C24H17ClN2O2S

• InChI:
• InChI=1S/C24H17ClN2O2S/c1-15-6-2-3-7-16(15)14-26-21-19-8-4-5-9-20(19)30-22(21)23(28)27(24(26)29)18-12-10-17(25)11-13-18/h2-13H,14H2,1H3

• InChIKey:
• UOFVVVILWAKODU-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-1-(2-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H17ClN2O2S and its molecular weight is 432.92. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

In Stock

• CAS RN:
• 893986-53-3

• Formula:
• C19H17N3O4S2

• InChI:
• InChI=1S/C19H17N3O4S2/c23-28(24,15-5-6-17-18(11-15)26-9-8-25-17)21-14-3-1-13(2-4-14)16-12-22-7-10-27-19(22)20-16/h1-6,11-12,21H,7-10H2

• InChIKey:
• MMYGBLAQAYRYBZ-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C19H17N3O4S2 and its molecular weight is 415.48. The purity is usually 95%.

N1-(4-(dimethylamino)phenethyl)-N2-(thiophen-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 953986-53-3

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-20(2)14-7-5-13(6-8-14)9-10-18-16(21)17(22)19-12-15-4-3-11-23-15/h3-8,11H,9-10,12H2,1-2H3,(H,18,21)(H,19,22)

• InChIKey:
• CYQARBZJJZEBHT-UHFFFAOYSA-N

• N1-(4-(dimethylamino)phenethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

5-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-methoxyvalerophenone

In Stock

• CAS RN:
• 898786-53-3

• Formula:
• C18H26O4

• InChI:
• InChI=1S/C18H26O4/c1-18(2)12-21-17(22-13-18)7-5-4-6-16(19)14-8-10-15(20-3)11-9-14/h8-11,17H,4-7,12-13H2,1-3H3

• InChIKey:
• NETZMRFTWQQOKK-UHFFFAOYSA-N

• 5-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-methoxyvalerophenone is a useful research compound. Its molecular formula is C18H26O4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

N-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)acetamide

In Stock

• CAS RN:
• 932186-53-3

• Formula:
• C9H12N2O2

• InChI:
• InChI=1S/C9H12N2O2/c1-6-4-9(5-12)7(2)11(6)10-8(3)13/h4-5H,1-3H3,(H,10,13)

• InChIKey:
• MSFJUGZYTYMJBO-UHFFFAOYSA-N

• N-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)acetamide is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

2-(2-{[3-Cyano-6-(5-methylfuran-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid

In Stock

• CAS RN:
• 903086-53-3

• Formula:
• C16H12F3N3O4S

• InChI:
• InChI=1S/C16H12F3N3O4S/c1-8-2-3-12(26-8)11-4-10(16(17,18)19)9(5-20)15(22-11)27-7-13(23)21-6-14(24)25/h2-4H,6-7H2,1H3,(H,21,23)(H,24,25)

• InChIKey:
• TWNBSDKQVBQCBR-UHFFFAOYSA-N

• 2-(2-{[3-Cyano-6-(5-methylfuran-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid is a useful research compound. Its molecular formula is C16H12F3N3O4S and its molecular weight is 399.3g/mol. The purity is usually 95%.

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethoxy)benzamide

In Stock

• CAS RN:
• 1797086-53-3

• Formula:
• C15H14F3N3O3

• InChI:
• InChI=1S/C15H14F3N3O3/c16-15(17,18)24-13-3-1-10(2-4-13)14(22)20-11-7-19-21(8-11)12-5-6-23-9-12/h1-4,7-8,12H,5-6,9H2,(H,20,22)

• InChIKey:
• YDEQSRMQIOLOPD-UHFFFAOYSA-N

• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C15H14F3N3O3 and its molecular weight is 341.29. The purity is usually 95%.

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylthio)phenyl)propan-1-one

In Stock

• CAS RN:
• 1797286-53-3

• Formula:
• C17H21NOS

• InChI:
• InChI=1S/C17H21NOS/c1-20-16-10-5-13(6-11-16)7-12-17(19)18-14-3-2-4-15(18)9-8-14/h2-3,5-6,10-11,14-15H,4,7-9,12H2,1H3

• InChIKey:
• FVCJNDFFGSIOEG-UHFFFAOYSA-N

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylthio)phenyl)propan-1-one is a useful research compound. Its molecular formula is C17H21NOS and its molecular weight is 287.42. The purity is usually 95%.

3-Hydroxy-1-prop-2-enylpiperidine-2,6-dione

In Stock

• CAS RN:
• 1823586-53-3

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c1-2-5-9-7(11)4-3-6(10)8(9)12/h2,6,10H,1,3-5H2

• InChIKey:
• APYZBKDPOPKNFM-UHFFFAOYSA-N

• 3-Hydroxy-1-prop-2-enylpiperidine-2,6-dione is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18. The purity is usually 95%.

N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1H-1,2,4-triazole-5-carboxamide

Usually In Stock

• CAS RN:
• 2379986-53-3

• Formula:
• C17H16N10O

• InChI:
• InChI=1S/C17H16N10O/c1-25(17(28)15-19-10-20-22-15)12-8-26(9-12)14-5-4-13-21-23-16(27(13)24-14)11-3-2-6-18-7-11/h2-7,10,12H,8-9H2,1H3,(H,19,20,22)

• InChIKey:
• HOLITJMJGCKWMC-UHFFFAOYSA-N

• N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1H-1,2,4-triazole-5-carboxamide is a useful research compound. Its molecular formula is C17H16N10O and its molecular weight is 376.384. The purity is usually 95%.

6-[(3-Aminophenyl)methyl]-4,6-dihydro-4-methyl-2-(methylsulfinyl)-5h-thieno[2',3':4,5]pyrrolo[2,3-d]pyridazin-5-one

In Stock

• CAS RN:
• 1221186-53-3

• Formula:
• C17H16N4O2S2

• InChI:
• InChI=1S/C17H16N4O2S2/c1-20-13-7-14(25(2)23)24-16(13)12-8-19-21(17(22)15(12)20)9-10-4-3-5-11(18)6-10/h3-8H,9,18H2,1-2H3

• InChIKey:
• ZWKJWVSEDISQIS-UHFFFAOYSA-N

• Pyruvate kinase catalyzes the final step in glycolysis, the formation of pyruvate and ATP from phosphoenolpyruvate and ADP. The expression of the M2 isozyme of pyruvate kinase (PKM2) plays an important role in the metabolic reprogramming of tumor cells, which require high amounts of glucose for proliferation. PKM2 is allosterically regulated by the upstream glycolytic intermediate, fructose-1,6-bisphosphate (FBP), which controls glycolysis in a feed forward mechanism. Whereas cancer cells exist in highly phosphorylated states, the binding of certain peptide motifs with phosphorylated tyrosines can inhibit PKM2 activity by causing the release of FBP from the allosteric site. ML-265 activates tumor-specific PKM2 (EC50 = 92 nM) by binding to the dimer-dimer interface between two subunits of PKM2 and inducing tetramerization, which is the most active form of the enzyme. It demons...